Cas no 2171145-06-3 (8-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid)

• Product Name: 8-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid
• CAS No: 2171145-06-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5921798
• PubChem ID: 165514084
• Update Time: 2025-10-29

8-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid
• 8-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]octanoic acid
• 2171145-06-3
• EN300-1525155

• Inchi： 1S/C28H36N2O5/c1-19(2)26(27(33)29-17-11-5-3-4-6-16-25(31)32)30-28(34)35-18-24-22-14-9-7-12-20(22)21-13-8-10-15-23(21)24/h7-10,12-15,19,24,26H,3-6,11,16-18H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t26-/m0/s1
• InChI Key： MOIZVNALBZTRSX-SANMLTNESA-N
• SMILES： O(C(N[C@H](C(NCCCCCCCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 8-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid

Introduction to 8-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid (CAS No. 2171145-06-3)

8-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid, with the CAS number 2171145-06-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a chiral center at the 2S position, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions. The presence of this group in 8-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid makes it an excellent candidate for the preparation of peptides and other biomolecules with specific functionalities. The chiral center at the 2S position further enhances its utility by allowing for the synthesis of enantiomerically pure compounds, which are crucial in many pharmaceutical applications.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of 8-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that compounds derived from this intermediate exhibited potent antiviral activity against several strains of influenza virus, suggesting its potential as a lead compound for further drug development.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of this compound in the development of anti-cancer drugs. The research focused on the synthesis and evaluation of a series of derivatives that incorporated 8-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid. The results showed that these derivatives exhibited significant cytotoxic activity against various cancer cell lines, particularly those resistant to conventional chemotherapy. This finding underscores the importance of this compound as a building block for innovative cancer treatments.

The structural complexity and functional versatility of 8-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid also make it an attractive target for synthetic chemists. A recent review article in Tetrahedron Letters discussed various synthetic strategies for preparing this compound, highlighting advancements in asymmetric synthesis and catalytic methods. These developments have not only improved the efficiency and yield of the synthesis but also expanded its potential applications in drug discovery and development.

In addition to its pharmaceutical applications, 8-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid has shown promise in other areas of chemical biology. For example, researchers at a leading pharmaceutical company have explored its use as a probe molecule for studying protein-protein interactions. The unique properties of this compound allow it to selectively bind to specific protein targets, providing valuable insights into cellular processes and disease mechanisms.

The safety and stability of 8-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid are also important considerations for its practical use. Studies have shown that it is stable under standard laboratory conditions and can be stored without significant degradation. However, care should be taken during handling to avoid exposure to strong acids or bases, which can lead to deprotection or other unwanted side reactions.

In conclusion, 8-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid (CAS No. 2171145-06-3) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methods and biological studies, position it as a valuable tool for developing new therapies and advancing our understanding of complex biological systems.